1,1,3,3-Tetramethyl-2-nitrosobutyl nitrate

• CAS No.: 65152-04-7
• Molecular Formula: C8H16N2O4
• Molecular Weight: 204.22 g/mol
• IUPAC Name: (2,4,4-trimethyl-3-nitrosopentan-2-yl) nitrate
• InChI: InChI=1S/C8H16N2O4/c1-7(2,3)6(9-11)8(4,5)14-10(12)13/h6H,1-5H3
• InChI Key: HURYWNGDZHVCPR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(C(C)(C)O[N+](=O)[O-])N=O

Description

1,1,3,3-Tetramethyl-2-nitrosobutyl nitrate (CAS: 22288-43-3) is a nitroso-containing organic nitrate ester characterized by a branched alkyl backbone. The compound features a tetramethylbutyl group substituted with both a nitroso (-NO) and a nitrate (-ONO₂) functional group. The presence of the nitroso and nitrate moieties likely confers high reactivity, necessitating careful handling due to possible explosive tendencies .

Preparation Methods

The synthesis of 1,1,3,3-Tetramethyl-2-nitrosobutyl nitrate involves several steps. One common method includes the nitration of 2,4,4-trimethyl-3-nitrosopentanol. The reaction conditions typically involve the use of nitric acid and a suitable solvent under controlled temperature and pressure. Industrial production methods may vary, but they generally follow similar principles, ensuring high yield and purity of the final product .

Chemical Reactions Analysis

1,1,3,3-Tetramethyl-2-nitrosobutyl nitrate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form different products, depending on the reagents and conditions used.

Reduction: Reduction reactions can convert the nitroso group to an amine group.

Substitution: The nitrate group can be substituted with other functional groups using appropriate reagents.

Common reagents used in these reactions include nitric acid, reducing agents like hydrogen or metal hydrides, and various organic solvents. The major products formed depend on the specific reaction pathway and conditions employed .

Scientific Research Applications

1,1,3,3-Tetramethyl-2-nitrosobutyl nitrate has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a precursor for other chemical compounds.

Biology: This compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug intermediate.

Industry: It is used in the production of various industrial chemicals and materials

Mechanism of Action

The mechanism of action of 1,1,3,3-Tetramethyl-2-nitrosobutyl nitrate involves its interaction with molecular targets through its nitroso and nitrate groups. These functional groups can participate in various chemical reactions, leading to the formation of reactive intermediates. These intermediates can then interact with biological molecules, affecting cellular pathways and processes .

Comparison with Similar Compounds

Structural Comparison with Alkylamine Derivatives

highlights structural analogs of the target compound, focusing on substituent variations in alkylamine derivatives. For example:

• Compound 5 : Cyclohexylamine substituent (R1).
• Compound 6 : 1,1,3,3-Tetramethylbutylamine (R1), identical to the target compound’s backbone.
• Compound 40 : Allyl group (R) paired with the same tetramethylbutylamine (R1).

Key Observations:

• Steric Effects : Bulky substituents like adamantyl (Ad(CH₂)₂ in Compound 6) may enhance thermal stability but reduce solubility in polar solvents compared to smaller groups (e.g., allyl in Compound 40).
• In contrast, the target compound’s nitrate ester group likely prioritizes oxidative or detonative reactivity .

Functional Group Comparison with Nitrate and Hydroperoxide Derivatives

lists compounds sharing the 1,1,3,3-tetramethylbutyl backbone but differing in functional groups:

Compound Name	CAS Number	Functional Groups	Key Properties (Inferred)	References
1,1,3,3-Tetramethyl-2-nitrosobutyl nitrate	22288-43-3	Nitroso, nitrate ester	High reactivity, explosive potential
1,1,3,3-Tetramethylbutyl hydroperoxide	59382-51-3	Hydroperoxide (-OOH)	Oxidizing agent, thermal instability
1,1,3,3-Tetramethyl-1-vinyldisiloxane	65152-04-7	Siloxane, vinyl	Silicon-based, polymerizable

Analysis:

• Nitrate vs. Hydroperoxide: The nitrate group in the target compound is more electron-withdrawing than the hydroperoxide, favoring rapid exothermic decomposition. Hydroperoxides are prone to homolytic cleavage, generating free radicals, whereas nitrates may release NOₓ gases upon decomposition.
• Siloxane Derivatives : The vinyldisiloxane analog (CAS 65152-04-7) lacks nitroso/nitrate groups, instead relying on silicon-oxygen bonds for thermal stability, suggesting divergent applications in materials science .

Toxicity Considerations in Nitroso-Containing Compounds

describes 3-[(3-methylbutyl)nitrosoamino]-2-butanone (CAS 71016-15-4), a nitrosamine with a ketone group. Nitrosamines are notorious carcinogens due to metabolic activation forming alkylating agents. Comparative studies on nitrosamine derivatives emphasize the importance of steric shielding to mitigate reactivity .

Data Tables Summarizing Key Comparisons

Table 1: Structural Analogs from

Compound ID	R Group	R1 Group	Inferred Properties
5	Ad(CH₂)₂	Cyclohexylamine	Higher lipophilicity
6 (Target)	Ad(CH₂)₂	1,1,3,3-Tetramethylbutylamine	Moderate solubility, high stability
40	Allyl	1,1,3,3-Tetramethylbutylamine	Enhanced reactivity

Table 2: Functional Group Analogs from and

Compound Name	Functional Groups	Reactivity Profile
1,1,3,3-Tetramethyl-2-nitrosobutyl nitrate	Nitroso, nitrate ester	Explosive, oxidizer
1,1,3,3-Tetramethylbutyl hydroperoxide	Hydroperoxide	Oxidizer, thermally unstable
3-[(3-Methylbutyl)nitrosoamino]-2-butanone	Nitrosamine, ketone	Carcinogenic, metabolic activation

Research Findings and Implications

• Energetic Materials : The target compound’s nitrate group suggests utility in propellants or explosives, though its nitroso moiety may complicate storage stability. Comparative analysis with hydroperoxides (e.g., CAS 59382-51-3) highlights trade-offs between oxidative power and safety .
• Synthetic Applications : Structural analogs with allyl or siloxane groups () indicate versatility in designing specialized polymers or intermediates, though functional group compatibility remains a challenge.

Biological Activity

1,1,3,3-Tetramethyl-2-nitrosobutyl nitrate (TMN) is a nitrosamine compound with a complex chemical structure characterized by the presence of both a nitroso group and a nitrate ester. Its molecular formula is $C_8H_{16}N_2O_3$, which suggests a significant potential for biological activity. This article explores the biological effects of TMN, including its carcinogenic properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The unique structure of TMN combines features typical of nitrosamines and nitrate esters, influencing its reactivity and biological interactions. The dual functionality may contribute to its biological activities and toxicity.

Carcinogenicity

TMN shares structural similarities with other known nitrosamines, which are frequently associated with carcinogenic effects. Research indicates that many nitrosamines require metabolic activation to exert their carcinogenic effects, often leading to mutations in DNA. For instance, studies have shown that TMN may induce mutations and DNA strand breaks in various biological systems .

Genotoxicity

TMN's genotoxic properties have been assessed through various in vitro and in vivo studies. Evidence suggests that it can cause gene mutations in both bacterial and mammalian cells. In particular, the compound has been linked to increased levels of DNA damage in liver tissues of experimental animals .

Hepatotoxicity

In addition to its genotoxic effects, TMN has demonstrated hepatotoxic properties. Studies indicate that exposure to TMN can lead to reduced body weight gains and impaired survival rates in experimental models .

The mechanisms underlying the biological activity of TMN involve metabolic activation pathways that convert the compound into reactive intermediates capable of interacting with cellular macromolecules such as DNA. This interaction can lead to mutagenic changes and subsequent tumor formation.

Comparison of Nitrosamines

The following table summarizes some notable nitrosamines and their associated biological activities:

Compound Name	Structure Type	Known Effects
1,1,3,3-Tetramethyl-2-nitrosobutyl nitrate	Nitrosamine	Genotoxicity; hepatotoxicity; potential carcinogen
N-nitrosodiethylamine	Nitrosamine	High mutagenicity; linked to cancer
N-nitrosodimethylamine	Nitrosamine	Carcinogenic; found in processed meats
N-tert-butyl-N-ethylnitrosamine	Nitrosamine	Liver carcinogenesis studies

Case Studies

Several case studies have highlighted the impact of nitrosamines on health:

• Animal Studies : Research on rats and Syrian golden hamsters has shown differential tumor responses based on the administration method (continuous vs. pulsed doses). Continuous exposure tends to enhance carcinogenic effects compared to pulsed dosing .
• Transplacental Carcinogenesis : Studies indicate that certain nitrosamines can cross the placenta, leading to developmental toxicity and increased cancer risk in offspring .
• Epidemiological Studies : Investigations into dietary intake of nitrosamines have revealed associations with cancer incidence; however, these studies often face challenges such as selection bias and confounding factors .